N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-methyl-1-piperidinyl)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-methylpiperidin-1-yl)acetamide
• InChI: InChI=1S/C15H18ClF3N2O/c1-10-4-6-21(7-5-10)9-14(22)20-13-8-11(15(17,18)19)2-3-12(13)16/h2-3,8,10H,4-7,9H2,1H3,(H,20,22)
• InChI Key: HCFXEEFZMGPVPC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl
• Molecular Formula: C15H18ClF3N2O
• Molecular Weight: 334.76 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-methyl-1-piperidinyl)acetamide is a synthetic compound that is commonly referred to as TRO19622. It is a potent and selective blocker of the voltage-gated sodium channel Nav1.7, which is involved in pain transmission. TRO19622 has been extensively studied for its potential use as an analgesic agent.

Mechanism of Action

TRO19622 works by blocking the Nav1.7 sodium channel, which is involved in pain transmission. By blocking this channel, TRO19622 reduces the transmission of pain signals to the brain, resulting in a reduction in pain. TRO19622 is highly selective for Nav1.7, which is important for reducing the risk of side effects.
Biochemical and Physiological Effects:
TRO19622 has been shown to be effective in reducing pain in animal models of acute and chronic pain. It has also been shown to be effective in reducing pain in human clinical trials. TRO19622 has a relatively long half-life, which allows for sustained pain relief. However, TRO19622 has also been shown to have some side effects, including dizziness, nausea, and vomiting.

Advantages and Limitations for Lab Experiments

TRO19622 has several advantages for lab experiments. It is a highly selective blocker of Nav1.7, which makes it a useful tool for studying the role of Nav1.7 in pain transmission. TRO19622 has also been shown to be effective in reducing pain in animal models of acute and chronic pain, which makes it a useful tool for studying pain mechanisms. However, TRO19622 has some limitations for lab experiments. It has some side effects, including dizziness, nausea, and vomiting, which can affect experimental outcomes. TRO19622 is also relatively expensive, which can limit its use in some experiments.

Future Directions

There are several future directions for research on TRO19622. One direction is to further study the mechanism of action of TRO19622, including its effects on other sodium channels and pain pathways. Another direction is to study the potential use of TRO19622 in combination with other analgesic agents to enhance pain relief. Additionally, further studies are needed to determine the long-term safety and efficacy of TRO19622.

Synthesis Methods

TRO19622 can be synthesized via a multistep process. The first step involves the reaction of 2-chloro-5-trifluoromethylphenylamine with acetic anhydride to produce N-acetyl-2-chloro-5-trifluoromethylphenylamine. The second step involves the reaction of N-acetyl-2-chloro-5-trifluoromethylphenylamine with 4-methylpiperidine to produce N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(4-methyl-1-piperidinyl)acetamide (TRO19622). The synthesis method has been optimized to produce high yields of TRO19622 with high purity.

Scientific Research Applications

TRO19622 has been extensively studied for its potential use as an analgesic agent. It has been shown to be a potent and selective blocker of the voltage-gated sodium channel Nav1.7, which is involved in pain transmission. TRO19622 has been found to be effective in reducing pain in animal models of acute and chronic pain. It has also been shown to be effective in reducing pain in human clinical trials.